Sucralose

Description

What is Sucralose?

Sucralose is a synthetic organochlorine sweetener widely used as a sugar substitute in various food, beverage, pharmaceutical, and personal care products . It is created in a laboratory through the chemical modification of sucrose, a naturally occurring disaccharide commonly known as table sugar . The process involves replacing three hydroxyl groups on the sucrose molecule with three chlorine atoms . The chemical formula for sucralose is C12H19Cl3O8 .

How Sucralose Differs from Sucrose

The primary differences between sucralose and sucrose lie in their origin, chemical structure, sweetness level, and caloric content .

Feature	Sucrose	Sucralose
Origin	Naturally occurring sugar extracted and refined from sugar cane or beet	Artificial sweetener made in a laboratory by chemically modifying sucrose
Chemical Structure	C12H22O11	C12H19Cl3O8; three hydroxyl groups in sucrose are replaced by three chlorine atoms
Sweetness	1 gram of sucrose contains 4 grams of carbohydrates (16 calories)	Almost 600 times sweeter than sucrose
Caloric Content	16 calories per teaspoon	Zero calories because the body cannot break it down

Applications

Sucralose is used in over 3,000 kinds of food, pharmaceuticals, and personal care supplements globally . Its versatility is attributed to its high sweetness intensity, clean taste, and stability . Common applications include:

• Beverages: Soft drinks, fruit juices, sports drinks, flavored waters

• Baked Goods: Cakes, cookies, bread

• Dairy Products: Yogurt, ice cream, flavored milk

• Confectionery: Candy, chewing gum

• Pharmaceuticals: Chewable tablets, drops, lozenges, liquid preparations, pediatric liquids, cough syrups

• Personal Care Products: Mouthwashes, oral rinses, lipsticks, dentifrices

Research and Safety Considerations

While sucralose has been approved for use, some studies have raised safety concerns regarding its potential impact on health .

• Genotoxicity: One study found that sucralose-6-acetate, a structural analog and impurity in commercial sucralose, is genotoxic and can cause DNA strand breaks .

• Intestinal Barrier Integrity: Research indicates that sucralose-6-acetate and sucralose can impair intestinal barrier integrity .

• Gene Expression: Exposure to sucralose-6-acetate significantly increased the expression of genes associated with inflammation, oxidative stress, and cancer .

• Potential Risks: Higher intakes of non-sugar sweeteners like sucralose have been associated with increased BMI, risk of type 2 diabetes, cardiovascular diseases, and mortality in long-term observational studies .

WHO Findings on Non-Sugar Sweeteners (NSS)

The World Health Organization (WHO) released a guideline advising against the use of non-sugar sweeteners (NSS) for weight control or reducing the risk of non-communicable diseases . Their findings include:

• When NSS intake was directly compared with free sugars, those receiving NSS had lower body weight and BMI .

• Higher intakes of NSS were associated with higher BMI and increased risk of obesity .

• Higher intakes of NSS were associated with an increased risk of type 2 diabetes, CVDs and CVD mortality, and all-cause mortality in long-term prospective observational studies .

• CAS No.: 56038-13-2
• Product Name: Sucralose
• Molecular Formula: C12H19Cl3O8
• Molecular Weight: 397.6 g/mol
• IUPAC Name: 2-[2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-5-chloro-6-(hydroxymethyl)oxane-3,4-diol
• Standard InChI: InChI=1S/C12H19Cl3O8/c13-1-4-7(17)10(20)12(3-14,22-4)23-11-9(19)8(18)6(15)5(2-16)21-11/h4-11,16-20H,1-3H2
• Standard InChIKey: BAQAVOSOZGMPRM-UHFFFAOYSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CCl)O)O)CCl)O)O)Cl)O
• SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
• Appearance: Powder
• Colorform: White to off white, crystalline powder; Anhydrous crystalline form: orthorhombic, needle-like crystals; Syrup
• Melting Point: 130 °C
• Physical Description: Solid
• Solubility: Freely soluble in water, methanol and ethanol; Slightly soluble in ethyl acetate; Freely soluble in methanol, alcohol; slightly soluble in ethyl acetate
• Synonyms: 1',4',6'-trichloro-1',4,6'-trideoxygalactosucrose; 1,6-dichloro-1,6-dideoxy-beta-D-fructofuranosyl-4-chloro-4-deoxy-alpha-D-galactopyranoside; Splenda; sucralose; trichlorogalacto-sucrose; trichlorogalactosucrose; trichlorosucrose
• Vapor Pressure: 3.25X10-14 mm Hg at 25 °C (est)
• PubChem Compound: 5066234
• Last Modified: Sep 13 2023